Cas no 1881329-92-5 (2-bromo-1-propoxy-4-(trifluoromethyl)benzene)

• Product Name: 2-bromo-1-propoxy-4-(trifluoromethyl)benzene
• CAS No: 1881329-92-5
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 5529448
• Update Time: 2025-06-13

2-bromo-1-propoxy-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-propoxy-4-(trifluoromethyl)-
• 2-bromo-1-propoxy-4-(trifluoromethyl)benzene

• Inchi： 1S/C10H10BrF3O/c1-2-5-15-9-4-3-7(6-8(9)11)10(12,13)14/h3-4,6H,2,5H2,1H3
• InChI Key： UVKIFVVMMMMKNA-UHFFFAOYSA-N
• SMILES： C1(OCCC)=CC=C(C(F)(F)F)C=C1Br

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 247.1±40.0 °C(Predicted)

Additional information on 2-bromo-1-propoxy-4-(trifluoromethyl)benzene

Recent Advances in the Application of 2-Bromo-1-propoxy-4-(trifluoromethyl)benzene (CAS: 1881329-92-5) in Chemical Biology and Pharmaceutical Research

2-Bromo-1-propoxy-4-(trifluoromethyl)benzene (CAS: 1881329-92-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory diseases, cancer, and central nervous system disorders.

One of the key applications of 2-bromo-1-propoxy-4-(trifluoromethyl)benzene is its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, where the compound was used to introduce a trifluoromethyl group into the core structure, enhancing the binding affinity and metabolic stability of the resulting inhibitors. The study reported a significant improvement in the pharmacokinetic properties of the inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its use in kinase inhibitor development, 2-bromo-1-propoxy-4-(trifluoromethyl)benzene has also been explored in the field of radiopharmaceuticals. A recent study in the European Journal of Medicinal Chemistry utilized this compound as a precursor for the synthesis of fluorine-18 labeled tracers, which are essential for positron emission tomography (PET) imaging. The researchers successfully incorporated the trifluoromethyl group into the tracer molecules, achieving high radiochemical yields and excellent in vivo stability. This advancement opens new avenues for the non-invasive imaging of disease biomarkers.

The compound's unique chemical properties, such as its electron-withdrawing trifluoromethyl group and the reactivity of the bromo substituent, make it a valuable tool in medicinal chemistry. A 2024 review in Chemical Reviews highlighted its role in facilitating cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. The review emphasized the compound's compatibility with various catalytic systems, including palladium and copper-based catalysts, enabling the efficient synthesis of diverse pharmacophores.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-bromo-1-propoxy-4-(trifluoromethyl)benzene. Recent advancements in continuous flow chemistry, as reported in Organic Process Research & Development, have addressed some of these issues by optimizing reaction conditions and reducing the formation of by-products. These improvements are expected to enhance the accessibility of the compound for industrial-scale applications.

In conclusion, 2-bromo-1-propoxy-4-(trifluoromethyl)benzene (CAS: 1881329-92-5) represents a critical intermediate in modern pharmaceutical research. Its versatility in drug design, radiopharmaceutical development, and catalytic chemistry underscores its importance in the field. Ongoing research efforts are likely to uncover additional applications, further solidifying its role in the advancement of chemical biology and medicine.